Cas no 2034294-89-6 (N-(2-acetamidoethyl)-2-(2-methoxyethoxy)isonicotinamide)

• Product Name: N-(2-acetamidoethyl)-2-(2-methoxyethoxy)isonicotinamide
• CAS No: 2034294-89-6
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 6506323
• PubChem ID: 121017368
• Update Time: 2025-06-09

N-(2-acetamidoethyl)-2-(2-methoxyethoxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[2-(2-methoxyethoxy)pyridin-4-yl]formamido}ethyl)acetamide
• N-(2-acetamidoethyl)-2-(2-methoxyethoxy)isonicotinamide
• N-(2-acetamidoethyl)-2-(2-methoxyethoxy)pyridine-4-carboxamide
• F6475-2995
• AKOS026689750
• 2034294-89-6

• Inchi： 1S/C13H19N3O4/c1-10(17)14-5-6-16-13(18)11-3-4-15-12(9-11)20-8-7-19-2/h3-4,9H,5-8H2,1-2H3,(H,14,17)(H,16,18)
• InChI Key： MHOOIYVAWXWRJH-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=C(C=CN=1)C(NCCNC(C)=O)=O

Computed Properties

• Exact Mass: 281.13755610g/mol
• Monoisotopic Mass: 281.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 89.6Ų

Additional information on N-(2-acetamidoethyl)-2-(2-methoxyethoxy)isonicotinamide

Professional Introduction to N-(2-acetamidoethyl)-2-(2-methoxyethoxy)isonicotinamide (CAS No. 2034294-89-6)

N-(2-acetamidoethyl)-2-(2-methoxyethoxy)isonicotinamide, identified by its CAS number 2034294-89-6, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising pharmacological properties, making it a subject of extensive study in drug development and therapeutic applications.

The molecular structure of N-(2-acetamidoethyl)-2-(2-methoxyethoxy)isonicotinamide incorporates several key functional groups that contribute to its unique chemical and biological characteristics. The presence of an isonicotinamide moiety, combined with ethyleneamine and methoxyethoxy substituents, suggests potential interactions with biological targets such as enzymes and receptors. These structural features are crucial in determining the compound's efficacy and selectivity in various biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for compounds like N-(2-acetamidoethyl)-2-(2-methoxyethoxy)isonicotinamide. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for therapeutic intervention in conditions such as arthritis and autoimmune disorders. The amide and ether functionalities further enhance its potential by allowing for diverse interactions with biological targets.

In vitro studies have demonstrated the compound's ability to modulate key signaling pathways relevant to cancer progression. The isonicotinamide core, a derivative of nicotinic acid, is known for its role in modulating nicotinic acetylcholine receptors (nAChRs), which are implicated in various neurological disorders. Additionally, the ethyleneamine and methoxyethoxy side chains provide additional sites for interaction with biological targets, potentially enhancing the compound's pharmacological profile.

The synthesis of N-(2-acetamidoethyl)-2-(2-methoxyethoxy)isonicotinamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the complex molecular framework. The use of chiral auxiliaries or asymmetric catalysts may be necessary to achieve enantiopure forms of the compound, which are often critical for biological activity.

Pharmaceutical companies and academic institutions are increasingly exploring novel derivatives of isonicotinamide-based compounds due to their potential therapeutic applications. The structural diversity offered by modifications such as the introduction of different substituents or alterations in the length of side chains allows for fine-tuning of pharmacokinetic properties. This flexibility makes N-(2-acetamidoethyl)-2-(2-methoxyethoxy)isonicotinamide a valuable scaffold for developing new drugs targeting a wide range of diseases.

The role of bioinformatics in drug discovery has also been instrumental in identifying potential leads like N-(2-acetamidoethyl)-2-(2-methoxyethoxy)isonicotinamide. By analyzing large datasets of known bioactive compounds, researchers can predict new molecular structures that may exhibit similar or improved pharmacological properties. This approach has led to the identification of several promising candidates for further preclinical testing.

Evaluation of the compound's toxicity profile is essential before it can be considered for clinical trials. In vivo studies using animal models provide critical insights into its safety and efficacy. These studies help determine appropriate dosage ranges, potential side effects, and long-term effects. The integration of traditional toxicology methods with modern techniques such as omics analysis enhances the understanding of how the compound interacts with biological systems.

The regulatory landscape for new drug development requires rigorous testing and documentation to ensure compliance with international standards. Companies involved in the synthesis and commercialization of compounds like N-(2-acetamidoethyl)-2-(2-methoxyethoxy)isonicotinamide must navigate complex regulatory pathways, including preclinical testing, clinical trials, and post-market surveillance. Compliance with Good Manufacturing Practices (GMP) is also essential to ensure product quality and consistency.

The future prospects for N-(2-acetamidoethyl)-2-(2-methoxyethoxy)isonicotinamide appear promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of novel treatments for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in modern medicine.